Cas no 898749-04-7 (3,4-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3,4-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898749-04-7
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• MDL: MFCD03842370
• CID: 1945152
• PubChem ID: 24725092
• Update Time: 2025-04-21

3,4-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYL-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3,4-dimethylphenyl)methanone
• LogP
• MFCD03842370
• DTXSID70643488
• AKOS016020881
• 3,4-DIMETHYL-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898749-04-7
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3,4-dimethylphenyl)methanone
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3,4-dimethylphenyl)methanone
• 1-{[3-(3,4-dimethylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 3,4-Dimethyl-3'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842370
• Inchi： 1S/C20H21NO/c1-15-8-9-19(12-16(15)2)20(22)18-7-5-6-17(13-18)14-21-10-3-4-11-21/h3-9,12-13H,10-11,14H2,1-2H3
• InChI Key： BNQZNEOLBQJIMS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C)C(C)=C1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 291.16200
• Monoisotopic Mass: 291.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.84410